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Compound of Interest

Compound Name: Agarospirol

Cat. No.: B1665057

Agarospirol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Agarospirol is a naturally occurring sesquiterpenoid alcohol found predominantly in the
resinous heartwood of Aquilaria species, commonly known as agarwood. This unique
spirocyclic compound has garnered significant interest in the scientific community due to its
diverse and promising pharmacological activities. This technical guide provides an in-depth
overview of the physical, chemical, and biological properties of Agarospirol, with a focus on its
potential therapeutic applications. The information presented herein is intended to serve as a
valuable resource for researchers, scientists, and professionals involved in natural product
chemistry, pharmacology, and drug development.

Physical and Chemical Properties

Agarospirol is a sesquiterpenoid characterized by a distinctive spiro[4.5]decane skeleton. Its
chemical and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C15H260 [1112]
Molecular Weight 222.37 g/mol [1][2]
2-[(3R,5R,6R)-6,10-
IUPAC Name dimethylspiro[4.5]dec-9-en-3- [11[2]
yl]propan-2-ol
CAS Number 1460-73-7 [1][2]
Melting Point 59-60 °C [3]
- _ 311.00 to 312.00 °C @ 760.00
Boiling Point ) [4][5]
mm Hg (estimated)
Soluble in DMSO and alcohol.
N Sparingly soluble in water
Solubility [1][5]
(2.216 mg/L @ 25 °C,
estimated).
Not specified in the provided
Appearance
results.
logP (o/w) 4.703 (estimated) [4]

Biological Activities and Signaling Pathways

Agarospirol has been reported to exhibit a range of biological activities, including

antimicrobial, anti-inflammatory, and anticancer effects. These activities are believed to be

mediated through the modulation of several key signaling pathways.

Antimicrobial Activity

Agarospirol is a component of agarwood essential oil, which has demonstrated antimicrobial

properties against various pathogens.[6][7] The proposed mechanisms for the antimicrobial

effects of compounds like those found in agarwood oil include the disruption of microbial cell

membranes, interference with essential microbial enzymes, and modulation of microbial gene

expression.[7]
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Anti-inflammatory Activity

Agarwood extracts containing Agarospirol have shown potential in reducing inflammation.[1]
The anti-inflammatory effects may be attributed to the inhibition of pro-inflammatory mediators
such as nitric oxide (NO), prostaglandins, and cytokines.[8] The modulation of key inflammatory
signaling pathways like Nuclear Factor-kappa B (NF-kB), Janus Kinase/Signal Transducer and
Activator of Transcription (JAK-STAT), and Mitogen-Activated Protein Kinase (MAPK) is a likely
mechanism of action.

The NF-kB pathway is a crucial regulator of the inflammatory response. In its inactive state,
NF-kB is sequestered in the cytoplasm by inhibitor of kB (IkB) proteins. Upon stimulation by
pro-inflammatory signals, the IkB kinase (IKK) complex phosphorylates IkB, leading to its
ubiquitination and proteasomal degradation. This allows NF-kB to translocate to the nucleus
and induce the transcription of pro-inflammatory genes.
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NF-kB Signaling Pathway

The JAK-STAT pathway is another critical signaling cascade involved in immunity and
inflammation. The binding of cytokines to their receptors leads to the activation of associated
Janus kinases (JAKSs). Activated JAKs then phosphorylate the receptor, creating docking sites
for Signal Transducer and Activator of Transcription (STAT) proteins. STATs are subsequently
phosphorylated, dimerize, and translocate to the nucleus to regulate gene transcription.
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JAK-STAT Signaling Pathway

The MAPK pathway is a cascade of protein kinases that plays a central role in cell proliferation,
differentiation, and apoptosis. It is also involved in the inflammatory response. The pathway is
typically initiated by extracellular stimuli that activate a series of kinases, ultimately leading to
the activation of transcription factors that regulate the expression of inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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